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Compound of Interest

Compound Name: Madol

Cat. No.: B1670310 Get Quote

Disclaimer: Specific disposal procedures for Madol (Desoxymethyltestosterone) are not readily

available. The following guidelines are based on general best practices for the disposal of

hazardous laboratory chemicals. Researchers, scientists, and drug development professionals

must consult the official Safety Data Sheet (SDS) for the specific product in use and adhere to

all local, state, and federal regulations, as well as their institution's environmental health and

safety (EH&S) protocols. Desoxymethyltestosterone is regulated as a Schedule III compound in

the United States, indicating that it requires controlled handling and disposal.[1][2]

The primary principle for the disposal of laboratory chemicals like Madol is to manage them as

hazardous waste.[3] Improper disposal can lead to environmental contamination and pose risks

to human health.

Chemical and Physical Properties of
Desoxymethyltestosterone
The following table summarizes the known quantitative data for Desoxymethyltestosterone,

also known as Madol.
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Property Value

CAS Number 3275-64-7[1]

Molecular Formula C₂₀H₃₂O[1][2]

Molar Mass 288.5 g/mol [1][2]

Purity ≥98%[2]

Supplied As A crystalline solid[2]

Storage Temperature -20°C[2]

Stability ≥5 years[2]

Solubility
Acetonitrile: 1 mg/ml, Ethanol: 1 mg/ml,

Methanol: 1 mg/ml[1]

Step-by-Step Disposal Protocol
The disposal of Madol should be handled as a hazardous waste, following a structured

protocol to ensure safety and regulatory compliance.

Waste Identification and Segregation
Hazardous Waste Determination: Treat Madol as a hazardous waste. Laboratory personnel

should consider all waste chemical solids, liquids, or containerized gases as hazardous

unless confirmed otherwise by their institution's safety office.[3]

Segregation: Do not mix Madol waste with other waste streams unless explicitly permitted

by your institution's EH&S guidelines. Always segregate incompatible chemicals to prevent

violent reactions or the emission of flammable or toxic gases.[4][5] For example, keep acids

and bases separate, and oxidizing agents away from organic compounds.[4]

Container Management
Appropriate Containers: Use a container that is chemically compatible with

Desoxymethyltestosterone. The container must be in good condition, free from leaks or
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cracks, and have a secure, leak-proof screw cap.[4][6] Plastic containers are often preferred

over glass to minimize the risk of breakage.[7]

Labeling: As soon as the first of the waste is added, the container must be labeled with a

"Hazardous Waste" tag.[3][8] The label must include:

The full chemical name: "Desoxymethyltestosterone (Madol) Waste". Avoid abbreviations

or chemical formulas.[4]

The approximate concentration and volume.

The date when waste was first added to the container.

The name of the principal investigator and the laboratory location (building and room

number).[3]

Container Filling and Sealing: Keep the waste container closed at all times except when

adding waste.[3][4][8] Do not overfill the container; leave at least one inch of headspace to

allow for expansion.[4]

Storage in the Laboratory
Satellite Accumulation Area (SAA): Store the labeled hazardous waste container in a

designated SAA, which must be at or near the point of generation and under the control of

laboratory personnel.[4][6][7]

Secondary Containment: Store the waste container in a secondary containment tray to

contain any potential leaks or spills.[3][5]

Storage Limits: Do not accumulate more than 55 gallons of hazardous waste in an SAA. For

acutely toxic wastes (P-listed), the limit is one quart.[3][7]

Spill Management
In the event of a spill, prevent the substance from entering drains.[8]

Contain the spill to prevent it from spreading.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.benchchem.com/product/b1670310?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully collect the spilled material and any contaminated cleaning supplies (e.g., absorbent

pads, gloves) using appropriate personal protective equipment (PPE).

Place all contaminated materials into a suitable, sealed container, label it as hazardous

waste, and dispose of it according to the procedures outlined here.[8]

Professional Disposal
Waste Pickup: Once the container is full or ready for disposal, arrange for its collection

through your institution's EH&S department or a licensed hazardous waste disposal

company.[3] Do not pour Madol down the drain or dispose of it in the regular trash.[3][6]

Empty Containers: An empty container that held Madol must also be managed carefully. If

the substance is classified as an acutely hazardous waste (P-listed), the container must be

triple-rinsed with a suitable solvent.[3][5][8] This rinsate must be collected and disposed of as

hazardous waste.[3][5][8] After rinsing, deface the original label before disposing of the

container as regular trash or recycling, in accordance with institutional policy.[3][8]

Disposal Workflow Diagram
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Caption: Logical workflow for the proper disposal of Madol (Desoxymethyltestosterone) as

hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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